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Compound of Interest

Compound Name: UNC 669

Cat. No.: B560091

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, step-by-step
procedures for the safe disposal of UNC 669, a potent and selective inhibitor of the MBT
domain of L3AMBTL1. Adherence to these guidelines is critical to protect both laboratory
personnel and the environment.

Hazard and Safety Information

UNC 669 presents several hazards that necessitate careful handling and disposal. It is
classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1].
Personal protective equipment, including safety goggles, gloves, and impervious clothing,
should be worn when handling this compound[1].

Quantitative Hazard Data
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Hazard Precautionary
. Category Hazard Statement
Classification Statement Codes
o H302: Harmful if P264, P270, P301 +
Acute Toxicity, Oral Category 4
swallowed P312, P330, P501[1]
) o H400: Very toxic to
Acute Aquatic Toxicity ~ Category 1 o P273, P391, P501[1]
aquatic life
) ] H410: Very toxic to
Chronic Aquatic

Category 1 aquatic life with long P273, P391, P501[1]

Toxicity )
lasting effects

Experimental Protocol: Waste Collection and
Storage

Proper segregation and storage of UNC 669 waste are the first steps in ensuring its safe
disposal.

o Waste Identification: All waste streams containing UNC 669, including pure compound,
contaminated labware (e.g., pipette tips, tubes), and solutions, must be treated as hazardous
chemical waste.

o Container Selection: Use a dedicated, leak-proof, and chemically compatible waste
container. The container must be in good condition, free of rust or structural damage[2]. For
liquid waste, secondary containment is required[3].

o Labeling: Label the waste container with the words "Hazardous Waste," the full chemical
name "UNC 669," and the associated hazards (e.g., "Toxic," "Aquatic Hazard"). All
components and their approximate percentages must be listed[2][3]. The accumulation start
date must also be clearly marked on the label[3].

» Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory. This area must be at or near the point of generation and under the
control of the laboratory personnel[2]. Ensure that incompatible wastes are segregated[2].

Disposal Procedure
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The disposal of UNC 669 waste must be handled through the University of North Carolina's
Environment, Health and Safety (EHS) department.

e Request for Pickup: Once the waste container is full or ready for disposal, submit an online
Chemical Waste Pickup Request (e-510 form) to the UNC EHS department[3][4]. A separate
form is required for each container of a different chemical composition[3].

o Packaging for Transport: Ensure the waste container is securely closed. Attach the approved
chemical waste form (e-510) to the container[3].

o EHS Collection: EHS personnel will collect the labeled waste from the laboratory and
transport it to the UNC Hazardous Materials Facility (HMF) for appropriate management and
off-site disposal at an approved waste disposal plant[1][3][4]. Do not dispose of UNC 669
down the drain or in regular trash[1][4].

Empty containers that once held UNC 669 must also be disposed of as hazardous waste
unless they have been triple-rinsed. The rinsate from this process must be collected and
disposed of as hazardous waste[2][4].

Visualizing the Disposal Workflow

The following diagram illustrates the key steps for the proper disposal of UNC 669.
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In-Lab Waste Management Final Disposition
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Caption: Workflow for the safe disposal of UNC 669 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b560091#unc-669-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://dcchemicals.com/msds/MSDS_DC75823.html
https://ehs.unca.edu/laboratory-safety/hazardous-waste/
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=131961
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://www.benchchem.com/product/b560091#unc-669-proper-disposal-procedures
https://www.benchchem.com/product/b560091#unc-669-proper-disposal-procedures
https://www.benchchem.com/product/b560091#unc-669-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560091?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

